N-(6-Chloropyridin-3-YL)pivalamide

• IUPAC Name: N-(6-chloropyridin-3-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C10H13ClN2O/c1-10(2,3)9(14)13-7-4-5-8(11)12-6-7/h4-6H,1-3H3,(H,13,14)
• InChI Key: LNXOCHLCWOTGJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CN=C(C=C1)Cl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol

Description

“N-(6-Chloropyridin-3-YL)pivalamide” is a chemical compound with the CAS Number: 93493-65-3. It has a linear formula of C10H13ClN2O. The compound is solid in physical form and has a molecular weight of 212.68.

Molecular Structure Analysis

The compound contains a total of 27 bonds, including 14 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 secondary amide (aliphatic), and 1 Pyridine.

Physical And Chemical Properties Analysis

“N-(6-Chloropyridin-3-YL)pivalamide” is a solid substance. It has a molecular weight of 212.68 and its IUPAC name is N-(6-chloro-3-pyridinyl)-2,2-dimethylpropanamide.

Safety and Hazards

The safety data sheet (MSDS) for “N-(6-Chloropyridin-3-YL)pivalamide” can be found online. It’s always important to handle chemical substances with appropriate safety measures.

Synthesis routes and methods

Procedure details

To an ice-cooled solution of 45 g (0.35 mole) of 5-amino-2-chloropyridine and 42.4 g (0.42 mole) of triethylamine in 300 ml of CH2Cl2 was added, dropwise, a solution of 44.3 g (0.368 moles) of trimethyl acetyl chloride in 60 ml of dichloromethane over a period of 1.5 hours. This mixture was stirred at room temperature for 2 hours, poured into 5% aqueous NaOH and the dichloromethane layer separated. The organic layer was washed with 5% aqueous NaOH, dried over Na2SO4 and evaporated to leave a brown oil which solidified on standing. This solid was taken up in hot ethyl acetate, treated with charcoal, filtered and diluted with hexane. Cooling this solution resulted in the precipitation of 58.7 g (79% of theoretical) of white crystals having a melting point of 120°-123° C. Carbon, hydrogen and nitrogen content calculated for C10H13ClN2O is C, 56.47; H, 6.16; and N, 13.17 percent by weight which compared to that actually found of C, 56.31; H, 6.14; and N, 13.02 percent by weight.